Cas no 866358-18-1 (Benzoic acid, 5-(chlorosulfonyl)-2-ethyl-, methyl ester)

• Product Name: Benzoic acid, 5-(chlorosulfonyl)-2-ethyl-, methyl ester
• CAS No: 866358-18-1
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• CID: 1863021
• PubChem ID: 81542717
• Update Time: 2025-04-21

Benzoic acid, 5-(chlorosulfonyl)-2-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(chlorosulfonyl)-2-ethyl-, methyl ester
• Methyl 5-(chlorosulfonyl)-2-ethylbenzoate
• 866358-18-1
• AKOS020121313
• SCHEMBL4897962

• Inchi： 1S/C10H11ClO4S/c1-3-7-4-5-8(16(11,13)14)6-9(7)10(12)15-2/h4-6H,3H2,1-2H3
• InChI Key： ZIZQXLUDUBEERF-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(CC)=C(C(=O)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 262.0066577Da
• Monoisotopic Mass: 262.0066577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.8Ų